9-(1,3-benzodioxol-5-yl)-2-cyclohexyl-8-oxo-7H-purine-6-carboxamide

• IUPAC Name: 9-(1,3-benzodioxol-5-yl)-2-cyclohexyl-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C19H19N5O4/c20-16(25)14-15-18(23-17(21-14)10-4-2-1-3-5-10)24(19(26)22-15)11-6-7-12-13(8-11)28-9-27-12/h6-8,10H,1-5,9H2,(H2,20,25)(H,22,26)
• InChI Key: QROAVWHVEXDAIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N
• Molecular Formula: C19H19N5O4
• Molecular Weight: 381.4 g/mol

Description

9-(1,3-benzodioxol-5-yl)-2-cyclohexyl-8-oxo-7H-purine-6-carboxamide, also known as BX795, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by scientists at GlaxoSmithKline in 2009 and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Synthesis of Purine Derivatives

A significant area of research involves the synthesis of purine derivatives, including methods for creating trisubstituted benzenes bearing purine and/or pyrimidine rings through cyclotrimerization. For example, Hocek et al. (2002) discussed the nickel-catalyzed cyclotrimerizations of 6-ethynylpurines, leading to compounds analogous to Hoogsteen base-triplets, which are critical in studying DNA structures and functions (Hocek, Stará, Starý, & Dvořáková, 2002).

Potential Biological and Pharmacological Applications

Research also delves into the potential biological and pharmacological applications of purine derivatives. For instance, Al‐Azmi et al. (2001) prepared 6-cyano-9-substituted-9H-purines, highlighting their structural characterization and potential as chemical intermediates for further pharmacological evaluation (Al‐Azmi, Booth, Carpenter, Carvalho, Marrelec, Pritchard, & Proença, 2001).

El-Bayouki, Basyouni, and Tohamy (2013) explored new purine derivatives with potential plant-growth regulating properties, illustrating the diverse applications of these compounds beyond human pharmacology (El-Bayouki, Basyouni, & Tohamy, 2013).

Luminescence Properties and Chemical Analysis

Kozlov et al. (2010) investigated the synthesis and spectral luminescence properties of methyl hexahydrobenzo[a]acridine-9- and -[c]acridine-10-carboxylates, demonstrating the potential for purine derivatives in materials science and luminescence-based applications (Kozlov, Bondarev, Knyukshto, Odnoburtsev, & Basalaeva, 2010).

Antimicrobial and Antituberculosis Activity

Bakkestuen, Gundersen, and Utenova (2005) synthesized 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines, evaluating their activity against Mycobacterium tuberculosis. This study highlights the antimicrobial potential of purine derivatives, particularly in the context of developing new antituberculosis drugs (Bakkestuen, Gundersen, & Utenova, 2005).